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Compound of Interest

Compound Name:
Dideiodo Amiodarone

Hydrochloride

CAS No.: 95820-13-6

Cat. No.: B566027

Get Quote

Target Molecule: Dideiodo Amiodarone Hydrochloride IUPAC Name: (2-butylbenzofuran-3-

yl)(4-(2-(diethylamino)ethoxy)phenyl)methanone hydrochloride CAS Number: 23551-25-9 (Free

base) Molecular Weight: 393.52 g/mol (Free base) / 430.0 g/mol (HCl Salt)

Introduction & Retrosynthetic Strategy
The synthesis of Dideiodo Amiodarone diverges from the classic Amiodarone pathway at the

critical iodination stage. While Amiodarone requires the iodination of the phenolic intermediate

prior to side-chain attachment (or post-attachment), the Dideiodo protocol bypasses this step

entirely.

Strategic Advantage: By utilizing a convergent linear synthesis starting from salicylaldehyde,

we establish the benzofuran core first, followed by Friedel-Crafts acylation. The final

etherification uses phase-transfer catalysis to ensure high yield without ring halogenation.
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Dideiodo Amiodarone HCl

Etherification
(Williamson Synthesis)

2-butyl-3-(4-hydroxybenzoyl)benzofuran
(Key Intermediate) 2-(Diethylamino)ethyl chloride HCl

Friedel-Crafts Acylation
& Demethylation

2-Butylbenzofuran p-Anisoyl Chloride

Salicylaldehyde 2-Heptanone / 
2-Bromohexanoate

Click to download full resolution via product page

Caption: Retrosynthetic disconnection showing the linear assembly of the benzofuran core

followed by side-chain attachment.

Experimental Protocols
Stage 1: Synthesis of the Benzofuran Core
Objective: Preparation of 2-Butylbenzofuran.[1][2][3][4][5] Mechanism: Rap-Stoermer

condensation or intramolecular cyclization of O-alkylated salicylaldehyde.

Reagents:

Salicylaldehyde (1.0 eq)
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Methyl 2-bromohexanoate (1.2 eq)

Potassium Carbonate (

, 2.5 eq)

DMF (Dimethylformamide)

Protocol:

Dissolution: In a 3-neck round bottom flask equipped with a reflux condenser and nitrogen

inlet, dissolve Salicylaldehyde (12.2 g, 100 mmol) in DMF (100 mL).

Base Addition: Add ngcontent-ng-c1989010908="" _nghost-ng-c2193002942="" class="inline

ng-star-inserted">

(34.5 g, 250 mmol) in portions. The suspension will turn yellow.[6]

Alkylation: Add Methyl 2-bromohexanoate (25.1 g, 120 mmol) dropwise over 20 minutes.

Cyclization: Heat the mixture to 120°C for 6 hours. Monitor by TLC (Hexane:EtOAc 9:1).

Note: The intermediate ester forms first, followed by decarboxylative cyclization under

these conditions.

Workup: Cool to room temperature. Pour into ice water (500 mL). Extract with Ethyl Acetate

(3 x 100 mL).

Purification: Wash combined organics with brine, dry over

, and concentrate. Purify via vacuum distillation (bp ~110°C at 5 mmHg) or silica flash
chromatography (100% Hexane) to yield a colorless oil.

Yield Expectation: 75-85%

Stage 2: Acylation & Demethylation
Objective: Synthesis of 2-butyl-3-(4-hydroxybenzoyl)benzofuran. Mechanism: Friedel-Crafts

Acylation followed by Lewis acid-mediated demethylation.
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Reagents:

2-Butylbenzofuran (from Stage 1)[2][3][4][5][7][8]

p-Anisoyl Chloride (1.1 eq)

Aluminum Chloride (

, 2.5 eq)

Dichloromethane (DCM) anhydrous

Pyridine hydrochloride (for demethylation step)

Protocol:

Acylation:

Dissolve 2-Butylbenzofuran (17.4 g, 100 mmol) and p-Anisoyl Chloride (18.8 g, 110 mmol)

in anhydrous DCM (200 mL) at 0°C.

Add

(16.0 g, 120 mmol) portion-wise, keeping temp < 5°C.

Stir at RT for 4 hours. Quench with ice/HCl. Extract, dry, and concentrate to get the

Methoxy Intermediate.

Demethylation:

Dissolve the crude Methoxy Intermediate in Toluene (150 mL).

Add

(26.6 g, 200 mmol) or Pyridine Hydrochloride (excess).

Reflux for 6 hours.[1] The methoxy group is cleaved to the phenol.

Critical Check: Ensure complete conversion; remaining methoxy impurity is difficult to

remove later.
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Isolation:

Cool, quench with dilute HCl. The product may precipitate or require extraction with

EtOAc.

Recrystallize from Ethanol/Water.

Product: Yellowish solid. Yield: ~65% (over 2 steps).

Stage 3: Etherification (The Divergent Step)
Objective: Synthesis of Dideiodo Amiodarone (Free Base). Mechanism: Williamson Ether

Synthesis.

Reagents:

2-butyl-3-(4-hydroxybenzoyl)benzofuran (1.0 eq)[9]

2-(Diethylamino)ethyl chloride hydrochloride (1.5 eq)

Potassium Carbonate (

, 3.0 eq)

Toluene (Solvent)[1][10]

Tetrabutylammonium bromide (TBAB, 0.05 eq - Phase Transfer Catalyst)

Protocol:

Setup: In a reactor, suspend the Phenol intermediate (2.94 g, 10 mmol) and

(4.14 g, 30 mmol) in Toluene (50 mL).

Reagent Prep: 2-(Diethylamino)ethyl chloride HCl is hygroscopic. Dry it or use fresh. Add it

(2.58 g, 15 mmol) to the reactor along with TBAB (160 mg).

Safety: This alkylating agent is a vesicant. Handle with extreme care.
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Reaction: Heat to Reflux (110°C) with vigorous stirring for 12-16 hours.

In-Process Control: Monitor HPLC for disappearance of the phenol peak.

Workup:

Cool to RT. Add Water (50 mL) to dissolve salts.

Separate phases.[1][6] Wash organic phase with 5% NaOH (to remove unreacted phenol)

and then Brine.

Dry over

and concentrate to obtain the oily free base.

Stage 4: Salt Formation (Hydrochloride)
Objective: Stabilization and crystallization.

Protocol:

Dissolve the crude free base in Acetone or Isopropanol (10 volumes).

Cool to 0-5°C.

Add HCl in Diethyl Ether (2M) or bubble dry HCl gas slowly until pH ~2.

A white precipitate will form. Stir at 0°C for 2 hours.

Filtration: Filter the solid, wash with cold acetone/ether.

Drying: Vacuum dry at 45°C.

Process Visualization (Workflow)[1][10]

Start:
Salicylaldehyde

Step 1: Cyclization
(DMF, K2CO3, 120°C) 2-Butylbenzofuran Step 2: Friedel-Crafts

(p-Anisoyl Cl, AlCl3) Methoxy Ketone Step 3: Demethylation
(AlCl3/Toluene, Reflux)

Phenol Intermediate
(NO IODINE ADDED)

Step 4: Alkylation
(DEAE-Cl, K2CO3, Toluene)

 Divergence from
 Amiodarone Route

Dideiodo Amiodarone HCl
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Caption: Step-by-step synthetic workflow highlighting the exclusion of the iodination step.

Quality Control & Characterization
Data Summary Table:

Parameter Specification Method

Appearance
White to off-white crystalline

powder
Visual

Purity > 98.5% HPLC (C18, ACN:Buffer)

Melting Point 168 - 172°C (HCl salt) Capillary Method

Mass Spec [M+H]+ = 394.2 m/z ESI-MS

1H NMR
Consistent with structure (No

aromatic I-C signals)
500 MHz DMSO-d6

Key NMR Diagnostic Signals (DMSO-d6):

Benzofuran C-2 Butyl: Triplet at ~0.85 ppm (CH3), Multiplets 1.2-1.7 ppm.

Side Chain: Triplet at ~1.2 ppm (Diethyl CH3), Quartet ~3.2 ppm (Diethyl CH2).

Aromatic Region:

Amiodarone has a singlet at ~8.2 ppm (due to Iodine shielding).

Dideiodo Amiodarone: Shows standard AA'BB' para-substitution pattern for the benzoyl

ring (~7.0 and 7.8 ppm) and standard benzofuran multiplets. Absence of the singlet at 8.2

ppm confirms no iodination.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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